![molecular formula C14H13NO2S B148639 2-[(2-Phenylethyl)thio]nicotinic acid CAS No. 496775-95-2](/img/structure/B148639.png)
2-[(2-Phenylethyl)thio]nicotinic acid
Overview
Description
“2-[(2-Phenylethyl)thio]nicotinic acid”, also known as ML-099, is a small molecule that acts as a pan activator of Ras-related GTPases . It activates Rac1, cell division cycle 42, Ras, and Rab-2A . The molecular formula of this compound is C14H13NO2S, and it has a molecular weight of 259.32 .
Molecular Structure Analysis
The molecular structure of “2-[(2-Phenylethyl)thio]nicotinic acid” consists of a pyridine ring attached to a carboxylic acid group and a phenylethylthio group .Physical And Chemical Properties Analysis
“2-[(2-Phenylethyl)thio]nicotinic acid” is a crystalline solid that is soluble in DMSO (10 mg/ml) . It should be stored at -20°C .Scientific Research Applications
Role in Pharmaceutical Chemistry
Nicotinic acid, which “2-[(2-Phenylethyl)thio]nicotinic acid” is derived from, is one of the most important vitamins involved in many vital processes within the bodies of living organisms . Its deficiency can lead to many diseases .
2. Treatment of High Blood Lipid Levels Nicotinic acid has been used for many years as a co-agent to reduce high levels of fats in the blood . However, undesirable side effects have limited its use .
Potential in Treating Diseases
Nicotinic acid derivatives, such as “2-[(2-Phenylethyl)thio]nicotinic acid”, have shown high efficacy in treating many diseases such as pneumonia and kidney diseases .
Alzheimer’s Disease Research
Some derivatives of nicotinic acid have proven effective against Alzheimer’s disease .
Cardiovascular Disease Prevention
Nicotinic acid has the ability to reduce the risk of heart attacks, atherosclerotic diseases, and high blood pressure diseases associated with kidney disease .
Anti-inflammatory and Analgesic Efficacy
A number of 2-substituted aryl derived from nicotinic acid were synthesized, and they proved their anti-inflammatory and analgesic efficacy .
properties
IUPAC Name |
2-(2-phenylethylsulfanyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2S/c16-14(17)12-7-4-9-15-13(12)18-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZERZZRWECLIKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCSC2=C(C=CC=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40358350 |
Source
|
| Record name | 2-[(2-phenylethyl)thio]nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40358350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Phenylethyl)thio]nicotinic acid | |
CAS RN |
496775-95-2 |
Source
|
| Record name | 2-[(2-phenylethyl)thio]nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40358350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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